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Compound of Interest

Compound Name: 2-Chloro-7-methylquinazoline

CAS No.: 1388025-87-3

Cat. No.: B3101214

Get Quote

An in-depth examination of the synthesis, characterization, and potential applications of a

valuable quinazoline building block in drug discovery and organic synthesis.

This technical guide provides a detailed overview of 2-Chloro-7-methylquinazoline, a key

heterocyclic intermediate for researchers and scientists in the fields of medicinal chemistry,

drug development, and synthetic organic chemistry. This document will cover its fundamental

chemical properties, a proposed synthetic route, expected analytical characterization, safety

protocols, and potential applications, with a focus on providing practical insights for laboratory

work.

Core Compound Identification
The foundational step in any chemical research is the unambiguous identification of the

molecule of interest. The following table summarizes the key identifiers for 2-Chloro-7-
methylquinazoline.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3101214#bc-rfq
https://www.benchchem.com/product/b3101214/docs?utm_src=pdf-body#2-chloro-7-methylquinazoline-a-comprehensive-technical-guide-for-chemical-researchers
https://www.benchchem.com/product/b3101214/docs?utm_src=pdf-body#2-chloro-7-methylquinazoline-a-comprehensive-technical-guide-for-chemical-researchers
https://www.benchchem.com/product/b3101214/docs?utm_src=pdf-body#2-chloro-7-methylquinazoline-a-comprehensive-technical-guide-for-chemical-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3101214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

CAS Number 1388025-87-3

Molecular Formula C₉H₇ClN₂ [1]

Molecular Weight 178.62 g/mol [1]

Synthesis and Mechanism
While a specific, peer-reviewed synthesis for 2-Chloro-7-methylquinazoline is not readily

available in the public domain, a robust and logical synthetic pathway can be proposed based

on well-established quinazoline synthesis methodologies. The most plausible approach

involves the chlorination of the corresponding quinazolinone precursor, 7-methylquinazolin-

2(1H)-one.

Proposed Synthetic Workflow:
The synthesis can be envisioned as a two-step process starting from a substituted anthranilic

acid.

Step 1: Cyclization

Step 2: Chlorination
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Caption: Proposed two-step synthesis of 2-Chloro-7-methylquinazoline.

Experimental Protocol (Proposed):
Step 1: Synthesis of 7-Methylquinazolin-2(1H)-one

To a round-bottom flask equipped with a reflux condenser, add 2-amino-4-methylbenzoic

acid and a slight excess of cyanamide.

Heat the mixture, with stirring, in a suitable high-boiling solvent (e.g., diphenyl ether) or neat

at a temperature sufficient to induce cyclization. The reaction progress should be monitored

by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled, and the intermediate 2-amino-7-

methylquinazoline is isolated.

The crude 2-amino-7-methylquinazoline is then subjected to acidic hydrolysis (e.g., refluxing

in aqueous HCl) to yield 7-methylquinazolin-2(1H)-one.

The product is isolated by filtration, washed with water, and dried. Purification can be

achieved by recrystallization from a suitable solvent like ethanol or acetic acid.

Causality Behind Experimental Choices: The use of a high-boiling solvent or neat conditions is

necessary to overcome the activation energy for the initial cyclization. Acidic hydrolysis is a

standard and efficient method for converting the 2-aminoquinazoline to the corresponding

quinazolinone.

Step 2: Synthesis of 2-Chloro-7-methylquinazoline

In a well-ventilated fume hood, charge a round-bottom flask with 7-methylquinazolin-2(1H)-

one and an excess of phosphorus oxychloride (POCl₃).

Optionally, a catalytic amount of a tertiary amine (e.g., N,N-dimethylaniline) can be added to

facilitate the reaction.

The mixture is heated to reflux and maintained at this temperature until the starting material

is consumed (monitored by TLC).
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After cooling to room temperature, the excess POCl₃ is carefully removed under reduced

pressure.

The residue is then cautiously quenched by pouring it onto crushed ice with vigorous stirring.

The resulting precipitate is collected by filtration, washed thoroughly with cold water, and

then a dilute sodium bicarbonate solution to neutralize any remaining acid.

The crude 2-Chloro-7-methylquinazoline is dried and can be further purified by

recrystallization from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate mixture) or

by column chromatography on silica gel.

Causality Behind Experimental Choices: Phosphorus oxychloride is a powerful and commonly

used chlorinating agent for converting hydroxyl groups on heterocyclic systems, such as the

tautomeric form of the quinazolinone, to chlorides. The basic wash is crucial to remove acidic

impurities that could affect the stability and purity of the final product.

Spectroscopic and Analytical Characterization
While experimental spectra for 2-Chloro-7-methylquinazoline are not readily available in

public databases, the expected spectroscopic data can be predicted based on the analysis of

structurally similar compounds.

Predicted Spectroscopic Data:
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Technique Expected Observations

¹H NMR

A singlet for the methyl protons (around δ 2.4-

2.6 ppm). Aromatic protons would appear in the

δ 7.0-8.5 ppm region, with coupling patterns

consistent with a trisubstituted benzene ring.

The proton at position 8 would likely be a

doublet, the proton at position 6 a doublet of

doublets, and the proton at position 5 a singlet

or a narrow doublet.

¹³C NMR

The methyl carbon would appear around δ 20-

25 ppm. Aromatic carbons would be in the δ

120-150 ppm range. The carbon bearing the

chlorine atom (C2) would likely be downfield, in

the region of δ 155-165 ppm.

Mass Spec.

The molecular ion peak [M]⁺ would be observed

at m/z 178, with a characteristic [M+2]⁺ peak at

m/z 180 with an intensity of approximately one-

third of the [M]⁺ peak, which is indicative of the

presence of a single chlorine atom.[1]

IR

Characteristic C-Cl stretching vibrations in the

fingerprint region (around 600-800 cm⁻¹).

Aromatic C-H stretching above 3000 cm⁻¹. C=N

and C=C stretching vibrations in the 1400-1650

cm⁻¹ region.

Applications in Research and Drug Development
The quinazoline scaffold is a privileged structure in medicinal chemistry, appearing in numerous

approved drugs and clinical candidates. The presence of a reactive chloro group at the 2-

position and a methyl group for steric and electronic modulation makes 2-Chloro-7-
methylquinazoline a valuable building block for the synthesis of a diverse range of bioactive

molecules.
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Kinase Inhibitors: The quinazoline core is a well-known pharmacophore for targeting various

protein kinases, which are crucial in cancer signaling pathways. The 2-chloro position is

amenable to nucleophilic substitution, allowing for the introduction of various side chains to

target the ATP-binding site of kinases.[2]

Antimicrobial Agents: Quinazoline derivatives have demonstrated significant potential as

antibacterial and antifungal agents.[3] The 2-Chloro-7-methylquinazoline core can be

elaborated to generate novel compounds with improved antimicrobial potency and spectrum.

Other Therapeutic Areas: The versatility of the quinazoline scaffold extends to other

therapeutic areas, including anti-inflammatory, antiviral, and central nervous system (CNS)

active agents.

Safety and Handling
As a chlorinated heterocyclic compound, 2-Chloro-7-methylquinazoline should be handled

with appropriate safety precautions in a laboratory setting. While a specific safety data sheet

(SDS) is not widely available, the following guidelines are based on similar compounds.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Handle in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

chemical waste.

Conclusion
2-Chloro-7-methylquinazoline represents a strategically important chemical intermediate for

the synthesis of a wide array of functional molecules. Its defined chemical properties and the

reactivity of the 2-chloro substituent provide a versatile platform for the development of novel

compounds in drug discovery and materials science. This guide offers a foundational
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understanding of its synthesis, characterization, and potential applications, empowering

researchers to effectively utilize this valuable building block in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-7-methylquinoxaline | C9H7ClN2 | CID 588600 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Quinoline, 2-chloro- [webbook.nist.gov]

3. rsc.org [rsc.org]

To cite this document: BenchChem. [2-Chloro-7-methylquinazoline: A Comprehensive
Technical Guide for Chemical Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3101214/docs#2-chloro-7-methylquinazoline-a-
comprehensive-technical-guide-for-chemical-researchers]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3101214/docs?utm_src=pdf-body#2-chloro-7-methylquinazoline-a-comprehensive-technical-guide-for-chemical-researchers
https://www.chemexpress.cn/cas-1388025-87-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/588600
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-7-methylquinoxaline
https://www.mdpi.com/1420-3049/26/21/6504
https://www.benchchem.com/product/b3101214?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-7-methylquinoxaline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-7-methylquinoxaline
https://webbook.nist.gov/cgi/cbook.cgi?ID=C612624&Type=IR-SPEC&Index=1
https://www.rsc.org/suppdata/d3/ob/d3ob01491f/d3ob01491f1.pdf
https://www.benchchem.com/product/b3101214/docs#2-chloro-7-methylquinazoline-a-comprehensive-technical-guide-for-chemical-researchers
https://www.benchchem.com/product/b3101214/docs#2-chloro-7-methylquinazoline-a-comprehensive-technical-guide-for-chemical-researchers
https://www.benchchem.com/product/b3101214/docs#2-chloro-7-methylquinazoline-a-comprehensive-technical-guide-for-chemical-researchers
https://www.benchchem.com/product/b3101214/docs#2-chloro-7-methylquinazoline-a-comprehensive-technical-guide-for-chemical-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3101214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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